Cas no 52248-03-0 (5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate)

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate is a modified nucleoside derivative featuring a sulfonium-linked side chain with an amino and carboxyl functional group. This compound is of interest in biochemical and enzymatic studies due to its structural resemblance to S-adenosylmethionine (SAM) analogs, making it a potential tool for investigating methylation processes and enzyme mechanisms. The tosylate counterion enhances solubility and stability, facilitating handling in aqueous solutions. Its unique sulfonium moiety and functionalized side chain offer versatility for probing substrate specificity in methyltransferases or designing enzyme inhibitors. The compound’s well-defined stereochemistry further ensures reproducibility in experimental applications.
5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate structure
52248-03-0 structure
Product Name:5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate
CAS No:52248-03-0
MF:C22H30N6O8S2
MW:570.639002323151
MDL:MFCD00063498
CID:1038067
PubChem ID:24890653
Update Time:2025-06-07

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate Chemical and Physical Properties

Names and Identifiers

    • 5'-[[(3S)-3-Amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-Adenosine tosylate
    • ADENOSYL-L-METHIONINE p-TOLUENESULFONATE, S-(P)
    • AdoMet
    • AK-80045
    • BR-80045
    • MolPort-003-925-201
    • S-(5'-Adenosyl)-L-methionine p-toluenesulfonate salt
    • SAM p-toluenesulfonate salt
    • S-(5′-Adenosyl)-L-methionine ptoluenesulfonate salt
    • S-Adenosyl-L-methionine (tosylate)
    • AKOS015919772
    • SAME TOSYLATE
    • DB-295916
    • 5'-[[(3S)-3-Amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-Adenosinetosylate
    • S-Adenosyl-L-methionine tosylate
    • S-(5'-Adenosyl)-L-methionine p-toluenesulfonate, >=85% (HPCE)
    • R,S-(5'-Adenosyl)-L-methionine p-toluenesulfonate salt
    • AS-19152
    • 52248-03-0
    • ((S)-3-Amino-3-carboxypropyl)(((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonium 4-methylbenzenesulfonate
    • J-010755
    • SAMe
    • HY-B0617A
    • S-Adenosyl methionine tosylate;Ademetionine tosylate;AdoMet tosylate
    • MFCD00063498
    • A871032
    • DTXSID40436187
    • CS-0094079
    • [(3S)-3-amino-3-carboxypropyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-methylsulfanium;4-methylbenzenesulfonate
    • S-adenosylmethionine tosylate
    • 5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate
    • MDL: MFCD00063498
    • Inchi: 1S/C15H22N6O5S.C7H8O3S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;1-6-2-4-7(5-3-6)11(8,9)10/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);2-5H,1H3,(H,8,9,10)/t7-,8+,10+,11+,14+,27?;/m0./s1
    • InChI Key: VHPOFDUCFKOUHV-XKGORWRGSA-N
    • SMILES: [S+](C)(CC[C@@H](C(=O)O)N)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 570.15665428g/mol
  • Monoisotopic Mass: 570.15665428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 726
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 249Ų

Experimental Properties

  • Melting Point: 119-134°C

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate Security Information

5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5’-deoxyadenosine Tosylate Pricemore >>

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